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Compound of Interest

Compound Name:
Osmium hydroxide oxide

(Os(OH)4O2)

Cat. No.: B12651163 Get Quote

Technical Support Center: Osmium Tetroxide
(OsO₄)
This guide provides essential safety information, handling procedures, and disposal protocols

for Osmium Tetroxide (OsO₄). Given that "Osmium hydroxide oxide" is not a standard chemical

term, this document addresses the hazards associated with the highly toxic and volatile

Osmium Tetroxide, a common reagent in research.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Osmium Tetroxide?

A1: Osmium Tetroxide (OsO₄) is highly toxic and poses a severe risk upon exposure through all

routes: inhalation, ingestion, and skin or eye contact.[1] It is a powerful oxidizing agent and can

cause severe irritation to the eyes and respiratory tract.[2] Even at low concentrations, well

below the threshold of smell, it can lead to pulmonary edema and death.[3] Direct contact with

the eyes can stain the cornea and may lead to blindness.[3]

Q2: What are the immediate actions to take in case of an OsO₄ exposure?

A2: In any case of exposure, immediate medical attention is crucial.[3]
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Skin Contact: Immediately flush the affected skin with water for at least 15 minutes while

removing all contaminated clothing.[2][3]

Eye Contact: Promptly flush the eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[2][3]

Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[2][3]

Ingestion: If swallowed, have the person drink water (two glasses at most) and seek

immediate medical advice.[4]

Q3: How should I properly store Osmium Tetroxide?

A3: OsO₄ should be stored in a cool, well-ventilated, and secure area, such as a locked cabinet

or a designated refrigerator.[2][5] The container must be tightly sealed and placed within a

secondary, unbreakable container.[2][6] Refrigerators used for storage must be clearly labeled

with a caution sign indicating the presence and hazards of OsO₄.[2][3]

Q4: What should I do in the event of an Osmium Tetroxide spill?

A4: For small, manageable spills (less than 2 ml), alert personnel in the immediate area and

isolate the spill.[3] While wearing appropriate Personal Protective Equipment (PPE), cover the

spill with an inert absorbent material like kitty litter that has been soaked in corn oil.[2][3][6]

Scoop the material into a sealed container for hazardous waste disposal. The area should then

be washed with an aqueous solution of sodium sulfite and finally cleaned with a detergent

solution.[2][3][6] For larger spills, evacuate the area and contact Environmental Health and

Safety.[5]

Troubleshooting Guides
Problem: I can smell a chlorine-like odor in the lab.

Possible Cause: This could indicate a leak or spill of Osmium Tetroxide, which has a

characteristic acrid, chlorine-like odor.[2][7]

Solution:
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Do not attempt to locate the source of the smell without proper respiratory protection.

Immediately evacuate the laboratory.

Alert your institution's Environmental Health and Safety (EHS) department.

Do not re-enter the area until it has been cleared by EHS.

Problem: The OsO₄ solution has changed color.

Possible Cause: Pure Osmium Tetroxide is a colorless to pale-yellow solid.[7][8] A change in

color of a solution could indicate contamination or a reaction has occurred. For instance,

reaction with reducing agents will cause it to turn black as it is reduced to the less hazardous

osmium dioxide.[9]

Solution:

Handle the solution with the same precautions as fresh OsO₄.

If the color change is unexpected, it is best to treat the solution as waste.

Neutralize the solution following the recommended disposal protocol before disposing of it

as hazardous waste.

Quantitative Data Summary
Property Value Source

Permissible Exposure Limit

(PEL)
0.0002 ppm (0.002 mg/m³) [6]

Melting Point 40 °C [6]

Boiling Point 130 °C [6]

Vapor Pressure 7 mm Hg at 20 °C [6]

Experimental Protocols
Protocol for Neutralization of Osmium Tetroxide Waste
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This protocol describes the neutralization of OsO₄ solutions prior to disposal.

Materials:

Osmium Tetroxide waste solution

Corn oil

Sodium sulfite or sodium sulfide solution

Appropriate hazardous waste container

Filter paper

Procedure:

In a certified chemical fume hood, slowly add corn oil to the OsO₄ solution. A recommended

ratio is 20 mL of corn oil for every 10 mL of a 2% OsO₄ solution.[2][3]

Allow the mixture to react. The solution will turn black as the OsO₄ is reduced.[3]

To test for complete neutralization, hold a piece of filter paper soaked in corn oil over the

solution. If the paper turns black, more corn oil should be added.[2][3][6]

Alternatively, aqueous solutions can be neutralized by adding sodium sulfite or sodium

sulfide to reduce the OsO₄.[3][6]

Once neutralized, the waste must be collected in a labeled, leak-proof hazardous waste

container for pickup by your institution's EHS.[6]

Protocol for Safe Handling and Weighing of Solid
Osmium Tetroxide
Materials:

Solid Osmium Tetroxide in a sealed ampoule

Chemical fume hood
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Personal Protective Equipment (see below)

Solvent for dissolution

Secondary containment

Procedure:

All work with OsO₄ must be conducted in a certified chemical fume hood.[3][5]

Wear the following minimum PPE: chemical safety goggles, a lab coat, and double nitrile

gloves.[3][6]

Place all necessary equipment, including a waste container, inside the fume hood.

To avoid inhalation of the volatile solid, it is recommended to purchase OsO₄ in a pre-scored

sealed ampoule dissolved in a solvent.[5][6]

If weighing the solid is unavoidable, it must be done inside the fume hood.[3]

Open the ampoule carefully within the fume hood and immediately dissolve the solid in the

desired solvent.

All contaminated materials, including empty ampoules, gloves, and pipette tips, must be

disposed of as hazardous waste.[2][6]

Visual Guides
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Preparation Handling Disposal & Cleanup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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